molecular formula C19H16N2O3 B8689238 2-(3,4-Bis(4-methoxyphenyl)isoxazol-5-yl)acetonitrile CAS No. 97941-17-8

2-(3,4-Bis(4-methoxyphenyl)isoxazol-5-yl)acetonitrile

Cat. No.: B8689238
CAS No.: 97941-17-8
M. Wt: 320.3 g/mol
InChI Key: ZGENMRHZPXICGF-UHFFFAOYSA-N
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Description

2-(3,4-Bis(4-methoxyphenyl)isoxazol-5-yl)acetonitrile is a useful research compound. Its molecular formula is C19H16N2O3 and its molecular weight is 320.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

97941-17-8

Molecular Formula

C19H16N2O3

Molecular Weight

320.3 g/mol

IUPAC Name

2-[3,4-bis(4-methoxyphenyl)-1,2-oxazol-5-yl]acetonitrile

InChI

InChI=1S/C19H16N2O3/c1-22-15-7-3-13(4-8-15)18-17(11-12-20)24-21-19(18)14-5-9-16(23-2)10-6-14/h3-10H,11H2,1-2H3

InChI Key

ZGENMRHZPXICGF-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=C(ON=C2C3=CC=C(C=C3)OC)CC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 500 mg of 5-chloromethyl-3,4-bis(4-methoxyphenyl)isoxazole was dissolved in a mixed solvent of dimethylsulfoxide (3 ml) and water (1 ml). To the solution, 122 mg of potassium cyanide was added, and the mixture was stirred at room temperature for 18 hours. A 80 ml of ethyl acetate was added to the mixture. The resulting mixture was washed with water, dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=4:1) to give 210 mg (yield 43.1%) of a desired 5-cyanomethyl-3,4-bis(4-methoxyphenyl)isoxazole.
Name
5-chloromethyl-3,4-bis(4-methoxyphenyl)isoxazole
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Name
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
122 mg
Type
reactant
Reaction Step Two
Quantity
80 mL
Type
reactant
Reaction Step Three

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